1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride
Description
The compound “1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride” likely belongs to a class of organic compounds known as azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom . Azetidines are used in the synthesis of various pharmaceuticals and have been the subject of numerous studies .
Molecular Structure Analysis
The molecular structure of azetidines is characterized by a four-membered ring containing a nitrogen atom. The presence of the nitrogen atom can impart basicity to the compound and influence its reactivity .Chemical Reactions Analysis
Azetidines can participate in a variety of chemical reactions, including ring-opening reactions, substitutions, and additions. The exact reactions that “this compound” can undergo would depend on its specific structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For azetidines, these properties can include basicity, reactivity, and solubility .Safety and Hazards
Future Directions
The study of azetidines and related compounds is an active area of research, with potential applications in pharmaceuticals and materials science . The future directions for “1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride” would depend on its specific properties and potential applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride involves the condensation of 3-aminomethylazetidine with 1,2-phenylenediamine followed by reduction and salt formation.", "Starting Materials": [ "3-aminomethylazetidine", "1,2-phenylenediamine", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: 3-aminomethylazetidine is reacted with 1,2-phenylenediamine in ethanol to form 1-(azetidin-3-yl)-1,2-benzodiazole.", "Step 2: The product from step 1 is reduced with sodium borohydride in ethanol to form 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole.", "Step 3: The final product is obtained by reacting the product from step 2 with hydrochloric acid to form the dihydrochloride salt of 1-(azetidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole." ] } | |
CAS RN |
2551117-42-9 |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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